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Compound of Interest

Compound Name: 4,4'-Diaminobenzanilide

Cat. No.: B1630359

4,4'-Diaminobenzanilide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
synthesis of 4,4'-Diaminobenzanilide, a key intermediate in the synthesis of dyes, high-
performance polymers, and potential pharmaceutical compounds.[1][2]

Chemical Structure and Identification

4,4'-Diaminobenzanilide is an aromatic amide containing two amine functional groups. Its
structure consists of a 4-aminobenzoyl group attached to a 4-aminophenyl amine.

Systematic IUPAC Name: 4-amino-N-(4-aminophenyl)benzamide[3]
Structure:
Caption: Chemical structure of 4,4'-Diaminobenzanilide.

Physicochemical Properties

A summary of the key physicochemical properties of 4,4'-Diaminobenzanilide is presented in
the table below.
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Property Value Reference
Molecular Formula C13H13NsO [415]
Molecular Weight 227.27 g/mol [4]

White to light yellow or brown
Appearance i [3]
powder/solid.[3]

Melting Point 203-207 °C [5]
Boiling Point (Predicted) 384.0 £ 27.0 °C at 760 mmHg [5]
Density (Predicted) 1.314 + 0.06 g/cm?3 [5]
Water Solubility Limited/Practically insoluble. [31[6]
Solubility in Organic Solvents Good solubility. [6]
pKa (Predicted) 13.99 + 0.70 [3]

Spectroscopic Data

Spectroscopy Data Reference
1H NMR Spectral data available. [31[7]
13C NMR Spectral data available. [31[8]

KBr Wafer technique. Spectral
IR (Infrared) ] [31[9][10]
data available.

Mass Spectrometry Spectral data available. [3]

Experimental Protocols

The most common and well-documented method for the synthesis of 4,4'-Diaminobenzanilide
is the reduction of 4,4'-dinitrobenzanilide. Below are two detailed experimental protocols.

Protocol 1: Catalytic Hydrogenation

This protocol describes the synthesis of electronic-grade 4,4'-Diaminobenzanilide via catalytic
hydrogenation of 4,4'-dinitrobenzanilide.[2][11]
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Step 1: Hydrogenation of 4,4'-Dinitrobenzanilide

» To a high-pressure autoclave, add 30 g of 4,4'-dinitrobenzanilide, 150 mL of N,N-
dimethylformamide (DMF), and 0.8 g of 3 wt% palladium on activated carbon catalyst.[11]

» Seal the autoclave and purge with hydrogen gas.
o Pressurize the autoclave with hydrogen to 0.8 £ 0.1 MPa.[11]
e Heat the reaction mixture to 100 + 1 °C with stirring.[11]

e Maintain these conditions until the reaction is complete, monitoring by a suitable method
(e.g., TLC or HPLC).

 After the reaction is complete, cool the autoclave to room temperature and carefully vent the
hydrogen gas.

« Filter the reaction mixture to remove the palladium catalyst.

o Evaporate the solvent (DMF) from the filtrate under vacuum to obtain crude 4,4'-
diaminobenzanilide.[11]

Step 2: Purification of 4,4'-Diaminobenzanilide

e Transfer the crude 4,4'-diaminobenzanilide to a clean autoclave.

e Add 100 g of n-butanol and 0.96 g of activated carbon to the autoclave.[11]

e Purge the autoclave with nitrogen gas three times to ensure an inert atmosphere.
e Heat the mixture to 135 + 1 °C and stir for 20 minutes.[11]

« Filter the hot solution under nitrogen protection to remove the activated carbon.

e Cool the filtrate to 25 £ 1 °C to allow for crystallization of the product.[11]

e Collect the crystalline product by filtration.
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e Dry the purified 4,4'-diaminobenzanilide to obtain a white crystalline powder. This protocol
reports a yield of 96.1% and a purity of 99.7% (HPLC).[11]

Protocol 2: Reduction with Hydrazine Hydrate

This protocol provides an alternative, cost-effective method using hydrazine hydrate with a
graphite or carbon black catalyst.[12]

To a round-bottom flask equipped with a reflux condenser, add 28.7 g of 4,4'-
dinitrobenzanilide and 20 mL of hydrazine hydrate (99-100%).[12]

 To this mixture, add 100 mL of dry ethyl alcohol and 30 g of carbon black (or graphite).[12]

e Heat the mixture to reflux (approximately 80 °C) for 7 hours.[12]

e Monitor the reaction progress by Thin Layer Chromatography (TLC) using a benzene-ethyl
acetate (1:1) solvent system.[12]

e Once the reaction is complete, filter the hot solution to remove the catalyst.[12]

o Recover the solvent from the filtrate using a rotary evaporator.[12]

The resulting solid is 4,4'-diaminobenzanilide. This method reports a yield of up to 92%.[12]

Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 4,4'-
Diaminobenzanilide.
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Start: 4,4'-Dinitrobenzanilide

Crude 4,4'-Diaminobenzanilide

Pure 4,4'-Diaminobenzanilide

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 4,4'-Diaminobenzanilide.
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Safety and Handling

4,4'-Diaminobenzanilide is considered a hazardous substance.[3] Appropriate safety
precautions should be taken during handling and storage.

e Hazard Codes: Xi (Irritant)[13]
o Risk Statements: R36/37/38 (Irritating to eyes, respiratory system and skin)[13]

o Safety Statements: S26 (In case of contact with eyes, rinse immediately with plenty of water
and seek medical advice), S36 (Wear suitable protective clothing)[13]

e GHS Hazard Statements:

o

H302: Harmful if swallowed[3]

o

H315: Causes skin irritation[3]

[¢]

H319: Causes serious eye irritation[3]

[e]

H335: May cause respiratory irritation[3]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[1] Use in a well-ventilated area.[1]

Storage: Keep in a dark place, under an inert atmosphere, at room temperature.[3]

Incompatibilities: Avoid contact with strong oxidizing agents, acids, and peroxides.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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